Cas no 1172072-32-0 (3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide)

• Product Name: 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide
• CAS No: 1172072-32-0
• MF: C₂₁H₁₇FN₆O
• MW: 388.397686719894
• CID: 6360121
• PubChem ID: 44118154
• Update Time: 2025-05-23

3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide
• 3-fluoro-N-[4-[(6-imidazol-1-yl-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• 1172072-32-0
• SR-01000923890
• SR-01000923890-1
• 3-Fluoro-N-[4-[[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino]phenyl]benzamide
• Benzamide, 3-fluoro-N-[4-[[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino]phenyl]-
• F5607-0155
• DTXSID301131582
• N-(4-((6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)amino)phenyl)-3-fluorobenzamide
• AKOS024515594

• Inchi： 1S/C21H17FN6O/c1-14-24-19(12-20(25-14)28-10-9-23-13-28)26-17-5-7-18(8-6-17)27-21(29)15-3-2-4-16(22)11-15/h2-13H,1H3,(H,27,29)(H,24,25,26)
• InChI Key： SEVBFCREMYBTBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(N3C=NC=C3)N=C(C)N=2)C=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 388.14478735g/mol
• Monoisotopic Mass: 388.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide

Compound CAS No. 1172072-32-0: 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide

The compound with CAS No. 1172072-32-0, known as 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structure and promising biological activities, particularly in the context of targeting specific cellular pathways and enzymes.

3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide is characterized by its complex molecular architecture, which includes a benzamide moiety, a fluoro substituent, and a pyrimidine ring system with imidazole and methyl groups. The integration of these functional groups contributes to its pharmacological properties, including bioavailability, selectivity, and efficacy. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents for various diseases, particularly cancer and inflammatory disorders.

One of the key features of this compound is its ability to modulate specific kinase enzymes, which are critical in cell signaling pathways. For instance, research has demonstrated that 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide exhibits potent inhibitory activity against tyrosine kinases, which are often overexpressed in cancer cells. This makes it a promising candidate for anti-cancer drug development.

In addition to its enzymatic activity, this compound has also been investigated for its ability to penetrate cellular membranes and interact with intracellular targets. Studies using advanced techniques such as molecular docking and dynamic simulations have provided insights into its binding affinity and selectivity towards specific protein domains. These findings underscore its potential as a highly selective drug candidate with minimal off-target effects.

The synthesis of 3-fluoro-N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)benzamide involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The incorporation of the fluoro group at the meta position of the benzene ring is particularly noteworthy, as it enhances the compound's stability and pharmacokinetic properties.

Recent advancements in computational chemistry have further expanded our understanding of this compound's behavior at the molecular level. For example, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties, providing valuable insights for preclinical development.

In conclusion, 3-fluoro-N-(4-{6-(1H-imidazol-1-yll)-2-methylpyrimidin--yiamino}phenyil)benzamide represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further exploration in drug discovery efforts.